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Compound of Interest

Compound Name: 1-Phenylimidazolidin-2-one

Cat. No.: B157022 Get Quote

Proper management and disposal of chemical waste are paramount for laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of 1-Phenylimidazolidin-2-one, specifically for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential, as this compound is

classified as hazardous and presents risks to both human health and the environment.

Immediate Safety and Hazard Assessment
Before handling 1-Phenylimidazolidin-2-one for disposal, it is crucial to recognize its

associated hazards. This chemical must be managed as a hazardous waste.[1]

Health Hazards: It is harmful if swallowed and causes serious eye irritation.[2][3][4]

Environmental Hazards: The substance is toxic to aquatic life with long-lasting effects.[2]

Regulatory Framework: In the United States, chemical waste is regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[5][6] Disposal must comply with federal, state, and local regulations.[6]

Personal Protective Equipment (PPE): When handling 1-Phenylimidazolidin-2-one for

disposal, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[7]
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Hand Protection: Chemical-resistant gloves, which must be inspected before use.[2][7]

Contaminated gloves should be disposed of as hazardous waste.[2]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[7]

Quantitative Data Summary
Understanding the chemical and physical properties of 1-Phenylimidazolidin-2-one is

essential for its safe handling and disposal.

Property Value Source

Molecular Formula C₉H₁₀N₂O [3]

Molecular Weight 162.19 g/mol [3]

Melting Point 119 - 121 °C (246 - 250 °F) [2]

GHS Hazard Statements H302: Harmful if swallowed [2]

H319: Causes serious eye

irritation
[3][4]

H411: Toxic to aquatic life with

long lasting effects
[2]

Step-by-Step Disposal Protocol
The disposal of 1-Phenylimidazolidin-2-one must be conducted through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

[5][8] Never dispose of this chemical down the drain or in the regular trash.[5][9]

Experimental Protocol: Waste Segregation and Collection

Waste Characterization: Treat all 1-Phenylimidazolidin-2-one, including contaminated

labware and spill cleanup materials, as hazardous waste.[8]

Select an Appropriate Container:

Use a sturdy, leak-proof container that is chemically compatible with the waste.[10][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/127914?userType=undefined
https://www.chempoint.com/products/download?grade=2583&type=sds
https://www.sigmaaldrich.com/US/en/sds/aldrich/127914?userType=undefined
https://www.chempoint.com/products/download?grade=2583&type=sds
https://www.benchchem.com/product/b157022?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylimidazolidin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylimidazolidin-2-one
https://www.sigmaaldrich.com/US/en/sds/aldrich/127914?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/127914?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylimidazolidin-2-one
http://angenechemical.com/sds/27129-49-3.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/127914?userType=undefined
https://www.benchchem.com/product/b157022?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b157022?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the container is in good condition with no rust or leaks and has a secure, sealable

lid.[10]

For liquid waste, use a container designed for liquids; do not use food-grade containers

like milk jugs.[6]

Labeling the Waste Container:

As soon as waste is added, label the container with a hazardous waste tag.[5][8]

The label must include the words "Hazardous Waste".[5][10]

Clearly write the full chemical name, "1-Phenylimidazolidin-2-one," and its concentration

if in a mixture. Do not use abbreviations or chemical formulas.[5]

Include the date of waste generation, the location (department, room number), and the

principal investigator's name and contact information.[5]

Mark the appropriate hazard pictograms on the label.[5]

Storage:

Keep the waste container securely closed at all times, except when adding waste.[10][11]

Store the container in a designated and secure Satellite Accumulation Area (SAA) at or

near the point of generation.[1]

Segregate the container from incompatible materials.[10][11]

Requesting Disposal:

Once the container is full, or if you are generating waste infrequently, schedule a pickup

with your institution's EHS office.[8][11] Do not transport hazardous waste yourself.[8]

Disposal of Empty Containers:

An empty container that held 1-Phenylimidazolidin-2-one must be triple-rinsed with a

suitable solvent (e.g., water or another solvent capable of removing the chemical).[8][10]
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The rinsate (the solvent from rinsing) must be collected and disposed of as hazardous

waste.[8][10]

After the triple-rinse procedure, deface the original labels on the container, remove the

cap, and it may then be disposed of in the regular trash.[8][10]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 1-
Phenylimidazolidin-2-one.
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Caption: Disposal workflow for 1-Phenylimidazolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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